ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate
Overview
Description
Ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate, also known as Diclofenac ethyl ester, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used for the treatment of pain and inflammation. It is a derivative of diclofenac, which is a widely used NSAID.
Mechanism of Action
The mechanism of action of ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate is similar to that of other NSAIDs. It works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are mediators of inflammation and pain. By inhibiting their production, ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate reduces inflammation and pain.
Biochemical and Physiological Effects:
Ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of cytokines, which are involved in the inflammatory response. It also inhibits the activity of leukotrienes, which are mediators of inflammation. In addition, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate in lab experiments is that it is a well-established NSAID with a known mechanism of action. It is also relatively easy to synthesize and is commercially available. However, one limitation is that it may have off-target effects, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions that could be pursued in the study of ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate. One area of interest is its potential use in the treatment of neuroinflammatory disorders, such as Alzheimer's disease and multiple sclerosis. Another area of interest is its potential use in the treatment of cancer, as it has been shown to have anticancer properties. Additionally, further studies could be conducted to investigate its effects on different physiological systems and to identify any potential side effects or limitations.
Scientific Research Applications
Ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate has been extensively studied for its anti-inflammatory and analgesic properties. It has been used in various scientific research studies to investigate its effects on different physiological systems.
properties
IUPAC Name |
ethyl 4-[(3,5-dichloro-4-propoxybenzoyl)amino]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19Cl2NO4/c1-3-9-26-17-15(20)10-13(11-16(17)21)18(23)22-14-7-5-12(6-8-14)19(24)25-4-2/h5-8,10-11H,3-4,9H2,1-2H3,(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKXIJGIBOZBDCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=C(C=C1Cl)C(=O)NC2=CC=C(C=C2)C(=O)OCC)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19Cl2NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-{[(3,5-dichloro-4-propoxyphenyl)carbonyl]amino}benzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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